Cas no 1804268-30-1 (5-Bromo-2,4-diamino-1H-benzimidazole)

• Product Name: 5-Bromo-2,4-diamino-1H-benzimidazole
• CAS No: 1804268-30-1
• MF: C₇H₇BrN₄
• MW: 227.061279535294
• CID: 4824732
• Update Time: 2023-08-19

5-Bromo-2,4-diamino-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-diamino-1H-benzimidazole

• Inchi： 1S/C7H7BrN4/c8-3-1-2-4-6(5(3)9)12-7(10)11-4/h1-2H,9H2,(H3,10,11,12)
• InChI Key： VBNKBCFFSVMQNG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1N)N=C(N)N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 1.1
• Topological Polar Surface Area: 80.7